molecular formula C17H15BrN2OS B2913963 N-(6-bromobenzo[d]thiazol-2-yl)-2-(3,4-dimethylphenyl)acetamide CAS No. 921861-40-7

N-(6-bromobenzo[d]thiazol-2-yl)-2-(3,4-dimethylphenyl)acetamide

Cat. No. B2913963
CAS RN: 921861-40-7
M. Wt: 375.28
InChI Key: ZPHVJBNAPZMSPH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(6-bromobenzo[d]thiazol-2-yl)-2-(3,4-dimethylphenyl)acetamide, also known as BTA-EG6, is a small molecule compound that has been widely used in scientific research. It is a potent and selective inhibitor of protein-protein interactions, which makes it a valuable tool for studying various biological processes.

Scientific Research Applications

Synthesis and Biological Activities

Synthesis Techniques and Derivatives : The compound and its derivatives have been synthesized using various methodologies, including C-C coupling and carbodiimide condensation. These processes involve the reaction of different aryl boronic pinacol esters/acids and the utilization of 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride and N-hydroxybenzotrizole for condensation catalysis, respectively. Such synthetic routes are crucial for producing a range of derivatives for further biological activity assessments (Gull et al., 2016), (Yu et al., 2014).

Biological Activities : The derivatives of N-(6-bromobenzo[d]thiazol-2-yl)-2-(3,4-dimethylphenyl)acetamide have shown moderate to good activities in various biological assays. Notably, these compounds exhibit significant urease inhibition, surpassing the standard used in studies. This indicates their potential as urease inhibitors, which could be beneficial in treating diseases caused by urease-producing pathogens (Gull et al., 2016).

Potential Applications

Antitumor Activity : Certain derivatives have been evaluated for their antitumor activities, showing considerable effects against various cancer cell lines. This suggests their potential application in cancer therapy, emphasizing the need for further investigation to understand their mechanism of action and efficacy in cancer treatment (Yurttaş et al., 2015).

Antimicrobial and Antifungal Activities : The synthesized compounds also displayed good antimicrobial and antifungal properties, indicating their potential as new agents in fighting infectious diseases caused by bacteria and fungi (Fahim et al., 2019).

Photovoltaic Efficiency and Ligand-Protein Interactions : Some benzothiazolinone acetamide analogs have been studied for their photovoltaic efficiency and ligand-protein interactions, suggesting their utility in dye-sensitized solar cells (DSSCs) and potential for binding to biological targets (Mary et al., 2020).

properties

IUPAC Name

N-(6-bromo-1,3-benzothiazol-2-yl)-2-(3,4-dimethylphenyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H15BrN2OS/c1-10-3-4-12(7-11(10)2)8-16(21)20-17-19-14-6-5-13(18)9-15(14)22-17/h3-7,9H,8H2,1-2H3,(H,19,20,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZPHVJBNAPZMSPH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)CC(=O)NC2=NC3=C(S2)C=C(C=C3)Br)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H15BrN2OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

375.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(6-bromobenzo[d]thiazol-2-yl)-2-(3,4-dimethylphenyl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.